2-Amino-3-(2-chlorophenyl)propanamide

Specification

• Molecular Formula: C9H11ClN2O
• Molecular Weight: 198.65 g/mol
• IUPAC Name: 2-amino-3-(2-chlorophenyl)propanamide
• Standard InChI: InChI=1S/C9H11ClN2O/c10-7-4-2-1-3-6(7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H2,12,13)
• Standard InChI Key: CFPINVJPPQRJFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(C(=O)N)N)Cl

Introduction

2-Amino-3-(2-chlorophenyl)propanamide is an organic compound with significant interest in medicinal chemistry and biochemistry. It is characterized by its molecular formula, C9H10ClN2O, and a molecular weight of approximately 198.64 g/mol. This compound features an amino group, a chlorophenyl moiety, and an amide functional group, contributing to its unique chemical and biological properties.

Structural Features and Isomers

The structural features of 2-Amino-3-(2-chlorophenyl)propanamide include a chiral center at the carbon atom adjacent to the amino group, making it a subject of interest in organic synthesis. Positional isomerism, such as the chlorine atom's position on the phenyl ring, affects its chemical reactivity and biological activity compared to its analogs.

Compound Name	Structural Features	Unique Aspects
2-Amino-3-(2-chlorophenyl)propanamide	Chlorine on the 2-position of the phenyl ring	Specific chemical reactivity and biological activity
2-Amino-3-(4-chlorophenyl)propanamide	Chlorine on the 4-position of the phenyl ring	Different biological activity due to positional isomerism
2-Amino-3-(3-bromophenyl)propanamide	Bromine instead of chlorine	Potentially different reactivity and biological properties
3-Amino-2-(2-chlorophenyl)propanamide	Chlorine on a different carbon	Variations in pharmacological effects

Synthesis Methods

The synthesis of 2-Amino-3-(2-chlorophenyl)propanamide typically involves several chemical reactions. One common method is the reaction of 2-chlorobenzoyl chloride with an amine in the presence of a base, leading to the formation of the desired amide. Another approach may involve starting from phenylalanine or its derivatives, followed by chlorination reactions to introduce the chlorine atom at the appropriate position on the aromatic ring.

Biological Activity and Mechanism of Action

Research indicates that 2-Amino-3-(2-chlorophenyl)propanamide exhibits significant biological activity. It has been studied for its potential roles as an enzyme inhibitor and modulator of receptor activity. The compound's mechanism of action typically involves binding to specific molecular targets, influencing metabolic pathways, and potentially leading to therapeutic effects in various diseases.

Safety and Handling

Relevant data on toxicity and safety indicate that appropriate handling precautions should be taken due to its classification as potentially hazardous. This includes proper storage, handling, and disposal to minimize risks.